Cas no 66306-13-6 (Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]-)

• Product Name: Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]-
• CAS No: 66306-13-6
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• MDL: MFCD11108205
• CID: 4119099
• PubChem ID: 14490061
• Update Time: 2025-07-19

Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]-
• 2-hydroxy-5-(methylaminosulfonyl)benzoicacid
• KJXSNHLSCOWCQZ-UHFFFAOYSA-N
• 66306-13-6
• BDBM50149213
• 2-Hydroxy-5-methylsulfamoyl-benzoic acid
• 2-hydroxy-5-(N-methylsulfamoyl)benzoic acid
• DB-104644
• AKOS002682652
• SCHEMBL2825786
• CHEMBL115512
• 2-hydroxy-5-(methylsulfamoyl)benzoic acid

• MDL： MFCD11108205
• Inchi： 1S/C8H9NO5S/c1-9-15(13,14)5-2-3-7(10)6(4-5)8(11)12/h2-4,9-10H,1H3,(H,11,12)
• InChI Key： KJXSNHLSCOWCQZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(NC)(=O)=O)=CC=C1O

Computed Properties

• Exact Mass: 231.02014356Da
• Monoisotopic Mass: 231.02014356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Additional information on Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]-

Benzoic Acid, 2-Hydroxy-5-[(Methylamino)sulfonyl]-: An Overview of CAS No. 66306-13-6

Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- (CAS No. 66306-13-6) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 2-Hydroxy-5-(methylsulfonamido)benzoic acid, is characterized by its unique structural features, which include a hydroxyl group, a sulfonamide moiety, and a carboxylic acid functional group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- is C₉H₁₁NO₅S, and its molecular weight is approximately 241.24 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various applications in both research and industrial settings.

In the pharmaceutical industry, Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- has been studied for its potential therapeutic applications. Recent research has focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- has also shown potential in cancer research. A study published in the Cancer Research journal in 2020 demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the activation of caspase pathways and the inhibition of cell proliferation. These findings suggest that Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- could be further explored as a potential anticancer agent.

In addition to its therapeutic applications, Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- has been used as an intermediate in the synthesis of other bioactive compounds. Its unique functional groups provide multiple points for chemical modification, making it a valuable starting material for the development of new drugs and pharmaceuticals. For example, researchers have utilized this compound to synthesize novel sulfonamide derivatives with enhanced biological activities.

The synthesis of Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- can be achieved through various methods. One common approach involves the reaction of 2-hydroxybenzoic acid with methylamine and sulfur trioxide (SO₃). This reaction typically proceeds under controlled conditions to ensure high yields and purity. The resulting product can be purified using techniques such as recrystallization or column chromatography.

The safety profile of Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin or eyes and inhalation of dust or vapor. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and a lab coat when handling this compound.

In conclusion, Benzoic acid, 2-hydroxy-5-[(methylamino)sulfonyl]- (CAS No. 66306-13-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into new therapeutic applications. As research continues to advance, it is likely that new insights into the properties and uses of this compound will emerge, further expanding its utility in the scientific community.